2-(2,3-Dihydro-1,4-benzodioxin-3-yl)propan-1-ol

• IUPAC Name: 2-(2,3-dihydro-1,4-benzodioxin-3-yl)propan-1-ol
• InChI: InChI=1S/C11H14O3/c1-8(6-12)11-7-13-9-4-2-3-5-10(9)14-11/h2-5,8,11-12H,6-7H2,1H3
• InChI Key: YDSDHNJNPAQLHL-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)C1COC2=CC=CC=C2O1
• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol

Description

The compound “2-(2,3-Dihydro-1,4-benzodioxin-3-yl)propan-1-ol” is a chemical compound that is part of the 1,4-benzodioxin family. It is related to other compounds that have been studied for their nonlinear optical (NLO) properties, which are important in photonics and optoelectronics.

Synthesis Analysis

The synthesis of related compounds has been achieved through various methods. For instance, a new organic NLO material was synthesized by the reflux method. Single crystals were grown by slow evaporation technique and the crystal structure was elucidated by single crystal X-ray diffraction method.

Molecular Structure Analysis

The molecular structure of related compounds has been analyzed using density functional theory (DFT) calculations. These calculations were used to predict the molecular geometry and further comprehend the electronic structure, vibrational spectra, natural bonding orbitals (NBO), frontier molecular orbitals (FMO), and molecular electrostatic potential (MEP).